Cas no 2580102-41-4 (rac-2-{(benzyloxy)carbonyl(3R,4S)-4-hydroxyoxolan-3-ylamino}acetic acid)

• Product Name: rac-2-{(benzyloxy)carbonyl(3R,4S)-4-hydroxyoxolan-3-ylamino}acetic acid
• CAS No: 2580102-41-4
• MF: C₁₄H₁₇NO₆
• MW: 295.287884473801
• CID: 5659324
• PubChem ID: 165888790
• Update Time: 2025-06-08

rac-2-{(benzyloxy)carbonyl(3R,4S)-4-hydroxyoxolan-3-ylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2580102-41-4
• EN300-27731351
• rac-2-{[(benzyloxy)carbonyl][(3R,4S)-4-hydroxyoxolan-3-yl]amino}acetic acid
• rac-2-{(benzyloxy)carbonyl(3R,4S)-4-hydroxyoxolan-3-ylamino}acetic acid

• Inchi： 1S/C14H17NO6/c16-12-9-20-8-11(12)15(6-13(17)18)14(19)21-7-10-4-2-1-3-5-10/h1-5,11-12,16H,6-9H2,(H,17,18)/t11-,12-/m1/s1
• InChI Key： MOBAAEBEZBDBEF-VXGBXAGGSA-N
• SMILES： O1C[C@H]([C@@H](C1)N(C(=O)OCC1C=CC=CC=1)CC(=O)O)O

Computed Properties

• Exact Mass: 295.10558726g/mol
• Monoisotopic Mass: 295.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 96.3Ų

Additional information on rac-2-{(benzyloxy)carbonyl(3R,4S)-4-hydroxyoxolan-3-ylamino}acetic acid

Introduction to rac-2-{(benzyloxy)carbonyl(3R,4S)-4-hydroxyoxolan-3-ylamino}acetic Acid (CAS No: 2580102-41-4)

rac-2-{(benzyloxy)carbonyl(3R,4S)-4-hydroxyoxolan-3-ylamino}acetic acid is a highly specialized compound with the CAS registry number 2580102-41-4. This compound is notable for its complex structure and its potential applications in the field of organic chemistry and pharmaceutical research. The molecule consists of a benzyloxy carbonyl group attached to a hydroxyl oxolane ring, which is further connected to an amino acetic acid moiety. This unique combination of functional groups makes it a valuable substrate for various chemical transformations and biological studies.

The benzyloxy carbonyl group is a well-known protecting group in peptide synthesis, often used to prevent unwanted side reactions during the assembly of complex molecules. The hydroxyl oxolane ring, also known as a tetrahydrofuran ring, adds a cyclic ether structure to the molecule, contributing to its stability and reactivity. The amino acetic acid moiety introduces an amino group, which is crucial for interactions with biological systems, making this compound particularly interesting for drug design and development.

Recent studies have highlighted the potential of rac-2-{(benzyloxy)carbonyl(3R,4S)-4-hydroxyoxolan-3-ylamino}acetic acid in the synthesis of bioactive molecules. Researchers have explored its role in the construction of peptide libraries, where its stereochemistry plays a critical role in determining the activity of the resulting compounds. The (3R,4S) configuration of the hydroxyl oxolane ring ensures high enantioselectivity, which is essential for producing biologically active enantiomers.

In addition to its use in peptide synthesis, this compound has been employed in the development of novel therapeutic agents targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, making them potential candidates for treating conditions such as arthritis and neurodegenerative diseases.

The synthesis of rac-2-{(benzyloxy)carbonyl(3R,4S)-4-hydroxyoxolan-3-ylamino}acetic acid involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the hydroxyl oxolane ring through intramolecular cyclization and the subsequent installation of the benzyloxy carbonyl group via nucleophilic substitution reactions. These steps require precise control over reaction conditions to ensure high yields and optimal stereochemical outcomes.

From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed its molecular structure and provided insights into its conformational flexibility and electronic properties.

In conclusion, rac-2-{(benzyloxy)carbonyl(3R,4S)-4-hydroxyoxolan-3-ylamino}acetic acid (CAS No: 2580102-41-4) is a versatile compound with significant potential in both academic research and industrial applications. Its unique structure and stereochemical properties make it an invaluable tool for advancing our understanding of complex molecular systems and developing innovative therapeutic agents.